Cas no 1805519-54-3 (3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde
• CAS No: 1805519-54-3
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 4883144
• Update Time: 2025-05-19

3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C8H6F3NO/c1-4-7(8(10)11)5(3-13)2-6(9)12-4/h2-3,8H,1H3
• InChI Key： LSZFDBKPDNGDEU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=C(N=C1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde

3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde (CAS No. 1805519-54-3): A Comprehensive Overview

3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde (CAS No. 1805519-54-3) is a versatile compound with significant potential in various fields, particularly in the development of pharmaceuticals and agrochemicals. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the synthesis of bioactive molecules and as an intermediate in the production of novel drugs.

The molecular structure of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde includes a pyridine ring substituted with difluoromethyl, fluoro, and methyl groups, along with a carboxaldehyde functional group. These substituents contribute to the compound's chemical reactivity and biological activity, making it a valuable building block in organic synthesis.

Recent research has highlighted the importance of fluorinated compounds in drug discovery and development. The presence of fluorine atoms in 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde can significantly influence the pharmacokinetic properties of derived molecules, such as their metabolic stability and bioavailability. This makes the compound particularly attractive for the design of new therapeutic agents.

In the context of medicinal chemistry, 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde has been explored as a key intermediate in the synthesis of compounds with diverse biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. The ability to fine-tune the structure through various synthetic modifications allows researchers to optimize these properties for specific therapeutic applications.

Beyond its pharmaceutical applications, 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde has also found utility in the agrochemical industry. Fluorinated pyridines are known for their efficacy as herbicides and insecticides due to their ability to disrupt key biological processes in target organisms. The unique combination of functional groups in this compound enhances its potential as a lead molecule for developing new agrochemical products.

The synthesis of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, catalytic methods using transition metals have been developed to facilitate the formation of the difluoromethyl group with high selectivity.

In addition to its synthetic utility, 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde has been studied for its potential as a probe molecule in chemical biology research. Its unique electronic properties make it suitable for use in fluorescence-based assays and imaging techniques, enabling researchers to gain insights into cellular processes and interactions at the molecular level.

The safety profile of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde is an important consideration for its practical applications. While it is not classified as a hazardous material, appropriate handling and storage protocols should be followed to ensure workplace safety and environmental protection. Toxicological studies have shown that this compound is generally well-tolerated at low concentrations, but further research is needed to fully understand its long-term effects.

In conclusion, 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-4-carboxaldehyde (CAS No. 1805519-54-3) represents a promising compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and chemical biology. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working at the forefront of these fields. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various challenges.